![molecular formula C11H15NO2S B12076470 3-(Phenethylsulfonyl)azetidine](/img/structure/B12076470.png)
3-(Phenethylsulfonyl)azetidine
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Overview
Description
3-(Phenethylsulfonyl)azetidine: is a four-membered heterocyclic compound with a phenethylsulfonyl group attached to the azetidine ring. It plays a significant role in organic synthesis and medicinal chemistry . The compound’s reactivity is influenced by ring strain, which makes it intriguing for various applications.
Preparation Methods
Synthetic Routes::
Ring Expansion Method: One common synthetic route involves the ring expansion of aziridines. For example, treatment of an aziridine with a sulfonyl chloride (such as benzenesulfonyl chloride) leads to the formation of 3-(phenethylsulfonyl)azetidine.
Cyclization of β-Amino Sulfones: Another approach is the cyclization of β-amino sulfones using Lewis acids or Brønsted acids.
- Reactions typically occur under mild conditions.
- Catalysts like Lewis acids (e.g., BF₃) or Brønsted acids (e.g., HCl) are often employed.
Industrial Production:: Industrial-scale production methods for this compound are not widely reported, but laboratory-scale synthesis provides a foundation for further exploration.
Chemical Reactions Analysis
Reactivity::
Ring Opening: 3-(Phenethylsulfonyl)azetidine can undergo ring-opening reactions, leading to functionalized products.
Substitution: Nucleophilic substitution reactions can occur at the sulfonyl group.
Reduction/Oxidation: The compound may participate in reduction or oxidation reactions.
Sulfonyl Chlorides: Used for ring expansion.
Nucleophiles: Participate in substitution reactions.
Hydride Reducing Agents: Employed for reduction.
- Ring-opened derivatives with various functional groups.
Scientific Research Applications
Drug Discovery: 3-(Phenethylsulfonyl)azetidine motifs are explored for potential drug candidates due to their unique reactivity and stability.
Polymerization: The compound serves as a monomer in polymerization reactions.
Chiral Templates: Used in asymmetric synthesis.
Mechanism of Action
- The exact mechanism remains context-dependent, but the sulfonyl group likely influences interactions with biological targets.
- Molecular pathways and targets need further investigation.
Comparison with Similar Compounds
- Further exploration is needed to highlight its uniqueness.
3-Methyl-3-phenylazetidine: is structurally related and shares some reactivity features.
Properties
Molecular Formula |
C11H15NO2S |
---|---|
Molecular Weight |
225.31 g/mol |
IUPAC Name |
3-(2-phenylethylsulfonyl)azetidine |
InChI |
InChI=1S/C11H15NO2S/c13-15(14,11-8-12-9-11)7-6-10-4-2-1-3-5-10/h1-5,11-12H,6-9H2 |
InChI Key |
JUEFJZHOJBZERX-UHFFFAOYSA-N |
Canonical SMILES |
C1C(CN1)S(=O)(=O)CCC2=CC=CC=C2 |
Origin of Product |
United States |
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